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Compound of Interest

Compound Name: Propyl heptanoate

Cat. No.: B1581445 Get Quote

Propyl Heptanoate: A Technical Profile
Audience: Researchers, scientists, and drug development professionals.

Introduction
Propyl heptanoate (also known as propyl heptoate or n-propyl heptanoate) is a fatty acid

ester.[1] It is an organic compound that finds application as a chemical raw material and

organic solvent.[2] This document provides a concise technical summary of its core molecular

properties.

Molecular and Physical Data
The fundamental quantitative data for propyl heptanoate is summarized below. This

information is critical for experimental design, analytical characterization, and computational

modeling.

Property Value Source(s)

Molecular Formula C₁₀H₂₀O₂ [1][2][3][4]

Average Molecular Weight 172.26 g/mol [1][2][3][4]

Monoisotopic Molecular

Weight
172.146329884 g/mol [1]

CAS Registry Number 7778-87-2 [1][2][3]
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Molecular Composition
The molecular formula C₁₀H₂₀O₂ indicates the elemental makeup of a single molecule of

propyl heptanoate. The diagram below illustrates the relationship between the molecule and

its constituent atoms.

Propyl Heptanoate
(C₁₀H₂₀O₂)

10 Carbon Atoms 20 Hydrogen Atoms 2 Oxygen Atoms

Click to download full resolution via product page

Elemental composition of Propyl Heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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